Cas no 1864061-70-0 (2-ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde)
2-ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde
-
- MDL: MFCD29034172
- Inchi: 1S/C6H9N3O/c1-3-9-7-5(2)6(4-10)8-9/h4H,3H2,1-2H3
- InChI Key: FSOMDUWOVKREMM-UHFFFAOYSA-N
- SMILES: N1=C(C)C(C=O)=NN1CC
2-ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-226494-0.05g |
2-ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde |
1864061-70-0 | 95% | 0.05g |
$275.0 | 2024-06-20 | |
| Enamine | EN300-226494-0.1g |
2-ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde |
1864061-70-0 | 95% | 0.1g |
$410.0 | 2024-06-20 | |
| Enamine | EN300-226494-0.25g |
2-ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde |
1864061-70-0 | 95% | 0.25g |
$586.0 | 2024-06-20 | |
| Enamine | EN300-226494-0.5g |
2-ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde |
1864061-70-0 | 95% | 0.5g |
$925.0 | 2024-06-20 | |
| Enamine | EN300-226494-1.0g |
2-ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde |
1864061-70-0 | 95% | 1.0g |
$1185.0 | 2024-06-20 | |
| Enamine | EN300-226494-2.5g |
2-ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde |
1864061-70-0 | 95% | 2.5g |
$2324.0 | 2024-06-20 | |
| Enamine | EN300-226494-5.0g |
2-ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde |
1864061-70-0 | 95% | 5.0g |
$3438.0 | 2024-06-20 | |
| Enamine | EN300-226494-10.0g |
2-ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde |
1864061-70-0 | 95% | 10.0g |
$5099.0 | 2024-06-20 | |
| Enamine | EN300-226494-1g |
2-ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde |
1864061-70-0 | 95% | 1g |
$1185.0 | 2023-09-15 | |
| Enamine | EN300-226494-5g |
2-ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde |
1864061-70-0 | 95% | 5g |
$3438.0 | 2023-09-15 |
2-ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde
Recent Advances in the Study of 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde (CAS: 1864061-70-0)
The compound 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde (CAS: 1864061-70-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
Recent studies have highlighted the role of 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the presence of a triazole ring and an aldehyde functional group, make it a valuable building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting various enzymes, such as kinases and proteases, which are implicated in numerous diseases.
One of the most notable advancements in this area is the application of 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde in the design of small-molecule inhibitors for cancer therapy. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific oncogenic kinases, leading to reduced tumor growth in preclinical models. The study also emphasized the compound's favorable pharmacokinetic properties, suggesting its potential for further development as a therapeutic agent.
In addition to its anticancer properties, 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde has shown promise in the field of antimicrobial research. Recent investigations have revealed that certain derivatives of this compound possess broad-spectrum antimicrobial activity against drug-resistant bacterial strains. These findings are particularly relevant in the context of the growing global threat of antimicrobial resistance, highlighting the need for novel antimicrobial agents.
Another area of interest is the use of 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde in the development of fluorescent probes for biological imaging. Researchers have exploited the aldehyde group of this compound to conjugate with various fluorophores, resulting in probes that can selectively target and visualize specific cellular components. Such probes are invaluable tools for studying cellular processes and disease mechanisms at the molecular level.
Despite these promising developments, challenges remain in the optimization of 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde derivatives for clinical use. Issues such as solubility, stability, and off-target effects need to be addressed through further structural modifications and rigorous preclinical testing. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate these findings into viable therapeutic options.
In conclusion, the compound 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde (CAS: 1864061-70-0) represents a promising scaffold for the development of novel therapeutic agents and research tools. Its diverse applications in drug discovery, antimicrobial research, and biological imaging underscore its importance in the field of chemical biology. Continued research and innovation in this area are expected to yield significant advancements in the coming years.
1864061-70-0 (2-ethyl-5-methyl-2H-1,2,3-triazole-4-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)